7-[(4-fluorobenzyl)amino]-2-phenyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 7-[(4-fluorophenyl)methylamino]-2-phenyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C19H17FN4O/c20-15-8-6-13(7-9-15)11-21-18-12-22-19(25)17-10-16(23-24(17)18)14-4-2-1-3-5-14/h1-10,18,21H,11-12H2,(H,22,25)
• InChI Key: LUSXYCBPOFCTTL-UHFFFAOYSA-N
• Canonical SMILES: C1C(N2C(=CC(=N2)C3=CC=CC=C3)C(=O)N1)NCC4=CC=C(C=C4)F
• Molecular Formula: C19H17FN4O
• Molecular Weight: 336.4 g/mol

Description

7-[(4-fluorobenzyl)amino]-2-phenyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 7-[(4-fluorobenzyl)amino]-2-phenyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one is not fully understood. However, it has been reported to interact with specific proteins and enzymes, leading to changes in their activity and function. It has also been reported to inhibit the growth of cancer cells and induce apoptosis.
Biochemical and Physiological Effects:
7-[(4-fluorobenzyl)amino]-2-phenyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of specific enzymes, including protein kinases and phosphatases. It has also been shown to induce changes in gene expression and protein synthesis. In addition, it has been reported to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

One advantage of using 7-[(4-fluorobenzyl)amino]-2-phenyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one in lab experiments is its high purity and high yield. It is also relatively easy to synthesize using established methods. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 7-[(4-fluorobenzyl)amino]-2-phenyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one. One direction is to further study its mechanism of action and identify specific proteins and enzymes that it interacts with. Another direction is to explore its potential as a therapeutic agent for various diseases, including cancer and neurological disorders. Additionally, it may be useful to investigate its potential as a tool for studying protein-protein interactions and as a probe for imaging biological systems.

Synthesis Methods

There are several methods for synthesizing 7-[(4-fluorobenzyl)amino]-2-phenyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one. One method involves the reaction of 4-fluorobenzylamine with 2-phenyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one in the presence of a catalyst. Another method involves the reaction of 4-fluorobenzylamine with 2-phenyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one in the presence of a base. Both methods have been reported to yield high purity and high yield of the desired product.

Scientific Research Applications

7-[(4-fluorobenzyl)amino]-2-phenyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one has potential applications in scientific research. This compound has been studied for its potential as a therapeutic agent for various diseases, including cancer and neurological disorders. It has also been studied for its potential as a tool for studying protein-protein interactions and as a probe for imaging biological systems.